Cas no 151434-95-6 (rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride)

• Product Name: rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride
• CAS No: 151434-95-6
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• MDL: MFCD30347892
• CID: 5237963
• PubChem ID: 136583438
• Update Time: 2025-10-19

rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminocyclohexyl)-, monohydrochloride, trans- (9CI)
• rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride

• MDL： MFCD30347892
• Inchi： 1S/C13H18N2O.ClH/c14-11-8-4-5-9-12(11)15-13(16)10-6-2-1-3-7-10;/h1-3,6-7,11-12H,4-5,8-9,14H2,(H,15,16);1H/t11-,12-;/m1./s1
• InChI Key： MYYLVQFXWRFWFZ-MNMPKAIFSA-N
• SMILES： N([C@@H]1CCCC[C@H]1N)C(C1C=CC=CC=1)=O.Cl

Additional information on rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride

Comprehensive Overview of rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride (CAS No. 151434-95-6)

rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride (CAS No. 151434-95-6) is a chiral organic compound with significant relevance in pharmaceutical research and development. This compound, characterized by its cyclohexylbenzamide backbone and hydrochloride salt form, has garnered attention due to its potential applications in medicinal chemistry. The rac- prefix indicates the racemic nature of the mixture, while the (1R,2R) stereochemistry highlights the specific enantiomeric configuration of interest. Researchers are increasingly exploring its role in targeting specific biological pathways, making it a subject of interest in drug discovery.

In recent years, the demand for chiral compounds like rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride has surged, driven by the growing focus on enantioselective synthesis and precision medicine. The compound's unique structural features, including the aminocyclohexyl moiety, contribute to its ability to interact with biological targets such as enzymes and receptors. This has led to its investigation in the context of neurological disorders, pain management, and other therapeutic areas. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations.

The synthesis of rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride involves multi-step organic reactions, often starting from readily available precursors like cyclohexene derivatives. Key steps include the introduction of the benzamide group and subsequent resolution of enantiomers to isolate the desired (1R,2R) configuration. Advances in catalytic asymmetric synthesis have improved the efficiency of producing such chiral compounds, addressing challenges related to yield and purity. These innovations align with the pharmaceutical industry's push toward greener and more sustainable synthetic methods.

From a regulatory perspective, rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride is not classified as a controlled substance, making it accessible for research purposes. However, researchers must adhere to ethical guidelines and safety protocols when handling this compound. Its CAS No. 151434-95-6 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance. The compound's safety profile has been documented in preliminary studies, but further toxicological evaluations are warranted to assess its long-term effects.

The potential applications of rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride extend beyond pharmaceuticals. For instance, it has been explored as a building block in the development of novel materials and catalysts. Its chiral centers make it a valuable candidate for asymmetric catalysis, a field that has gained traction in recent years due to its environmental and economic benefits. Additionally, the compound's stability under various conditions makes it suitable for use in analytical chemistry, particularly in chromatographic separations and spectroscopic studies.

In the context of current trends, rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride aligns with the growing interest in personalized medicine and targeted therapies. Researchers are increasingly focusing on chiral molecules to minimize off-target effects and enhance therapeutic efficacy. The compound's aminocyclohexyl scaffold is reminiscent of other bioactive molecules, suggesting potential cross-disciplinary applications. For example, it could serve as a precursor for the synthesis of more complex molecules with enhanced pharmacological properties.

Another area of interest is the compound's role in addressing unmet medical needs. With the rise of antibiotic resistance and chronic diseases, there is a pressing need for innovative chemical entities. rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride offers a versatile platform for derivatization, enabling the creation of libraries of analogs for high-throughput screening. This approach is particularly relevant in the era of artificial intelligence-driven drug discovery, where computational models can predict the bioactivity of novel compounds with high accuracy.

From a commercial standpoint, the market for chiral intermediates like rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride is expanding. Pharmaceutical companies and contract research organizations are investing in the development of enantiomerically pure compounds to meet regulatory requirements and improve drug performance. The compound's CAS No. 151434-95-6 is frequently cited in patents and scientific publications, underscoring its industrial relevance. Suppliers and manufacturers are also optimizing production processes to meet the increasing demand for high-purity chiral building blocks.

In conclusion, rac-N-(1R,2R)-2-aminocyclohexylbenzamide hydrochloride (CAS No. 151434-95-6) represents a promising candidate for diverse applications in pharmaceuticals, materials science, and catalysis. Its chiral nature, combined with its synthetic accessibility, positions it as a valuable tool for researchers aiming to address complex challenges in chemistry and medicine. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovation across multiple disciplines.